Cas no 2171900-93-7 (tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylpyrrolidine-1-carboxylate)

tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylpyrrolidine-1-carboxylate structure
2171900-93-7 structure
Product Name:tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylpyrrolidine-1-carboxylate
CAS No:2171900-93-7
MF:C14H25NO4S
MW:303.417603254318
CID:5566797
PubChem ID:165596180
Update Time:2023-11-25

tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thiolan-3-yl]pyrrolidine-1-carboxylate
    • 2171900-93-7
    • EN300-1642393
    • tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylpyrrolidine-1-carboxylate
    • Inchi: 1S/C14H25NO4S/c1-12(2,3)19-11(17)15-6-4-14(18,8-15)13(9-16)5-7-20-10-13/h16,18H,4-10H2,1-3H3
    • InChI Key: QHGCAHONCUTKPV-UHFFFAOYSA-N
    • SMILES: S1CCC(CO)(C1)C1(CN(C(=O)OC(C)(C)C)CC1)O

Computed Properties

  • Exact Mass: 303.15042945g/mol
  • Monoisotopic Mass: 303.15042945g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 95.3Ų

tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylpyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1642393-0.05g
tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thiolan-3-yl]pyrrolidine-1-carboxylate
2171900-93-7
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$1068.0 2023-07-10
Enamine
EN300-1642393-0.1g
tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thiolan-3-yl]pyrrolidine-1-carboxylate
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Enamine
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2171900-93-7
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Enamine
EN300-1642393-0.5g
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Enamine
EN300-1642393-1.0g
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Enamine
EN300-1642393-2.5g
tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thiolan-3-yl]pyrrolidine-1-carboxylate
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$2492.0 2023-07-10
Enamine
EN300-1642393-5.0g
tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thiolan-3-yl]pyrrolidine-1-carboxylate
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Enamine
EN300-1642393-10.0g
tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thiolan-3-yl]pyrrolidine-1-carboxylate
2171900-93-7
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Enamine
EN300-1642393-50mg
tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thiolan-3-yl]pyrrolidine-1-carboxylate
2171900-93-7
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$1068.0 2023-09-22
Enamine
EN300-1642393-100mg
tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thiolan-3-yl]pyrrolidine-1-carboxylate
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